Niobium boride (NbB)

• IUPAC Name: boranylidyneniobium
• InChI: InChI=1S/B.Nb
• InChI Key: VDZMENNHPJNJPP-UHFFFAOYSA-N
• Canonical SMILES: B#[Nb]
• Molecular Formula: BNb
• DSSTOX Substance ID: DTXSID601315177
• Molecular Weight: 103.72 g/mol
• Physical Description: Crystals; [Ullmann]
• CAS No.: 12045-19-1, 12007-29-3

Description

Niobium boride is a highly covalent refractory ceramic material with a hexagonal crystal structure. It is known for its exceptional hardness, high melting point, and excellent thermal and electrical conductivity. These properties make niobium boride a valuable material for various high-temperature and high-stress applications, particularly in the aerospace and defense industries .

Mechanism of Action

Target of Action

Niobium boride (NbB) primarily targets metal surfaces and alloys due to its high hardness and thermal stability. It is often used in coatings to enhance the wear resistance and durability of materials . The compound interacts with the surface of metals, forming a protective layer that prevents degradation.

Mode of Action

The interaction of NbB with its targets involves the formation of a covalent bond between niobium and boron atoms. This bond creates a hard, stable layer on the metal surface, which significantly enhances the material’s resistance to wear and corrosion . The protective layer formed by NbB is highly resistant to thermal and mechanical stress, making it ideal for high-temperature applications.

Biochemical Pathways

biochemical pathways indirectly. For instance, in catalytic processes, NbB can influence the adsorption and desorption of reactants and products on the catalyst surface, thereby affecting the overall reaction kinetics and efficiency . This can lead to changes in the production rates of various chemical compounds.

Pharmacokinetics

The pharmacokinetics of NbB, in terms of absorption, distribution, metabolism, and excretion (ADME) distribution of NbB coatings on metal surfaces is crucial for ensuring uniform protection. The stability of NbB under different environmental conditions also impacts its effectiveness and longevity .

Result of Action

The primary molecular and cellular effects of NbB’s action include the enhancement of material properties such as hardness, wear resistance, and thermal stability . On a molecular level, the formation of strong covalent bonds between niobium and boron atoms results in a rigid, durable structure . This leads to improved performance and longevity of coated materials in various industrial applications.

: Springer : RSC Publishing : Wikipedia : X-MOL

Preparation Methods

Synthetic Routes and Reaction Conditions: Niobium boride can be synthesized through several methods:

Stoichiometric Reaction: This involves the direct reaction between niobium and boron at high temperatures.

This method involves the reduction of niobium oxide (Nb₂O₅) with boron oxide (B₂O₃) using magnesium as a reducing agent. The reaction is as follows:

Metallothermic Reduction: $$\text{Nb}_2\text{O}_5 + 2\text{B}_2\text{O}_3 + 11\text{Mg} \rightarrow 2\text{NbB}_2 + 11\text{MgO}$$Nb2​O5​+2B2​O3​+11Mg→2NbB2​+11MgO

Excess magnesium and boron oxide are often required to ensure complete reduction of niobium oxide .

Borothermal Reduction: This involves the reduction of niobium dioxide (NbO₂) with elemental boron via a solid-state reaction.

Industrial Production Methods:

Hot Pressing: Niobium boride powders are hot pressed to form dense ceramics.

Spark Plasma Sintering: This technique involves applying mechanical pressure to the heated powder while simultaneously passing an electric current through it.

Types of Reactions:

Oxidation: Niobium boride can undergo oxidation at high temperatures, forming niobium oxide and boron oxide.

Reduction: Niobium boride can be reduced to its constituent elements under specific conditions.

Substitution: Niobium boride can participate in substitution reactions where boron atoms are replaced by other elements, leading to the formation of various boride compounds.

Common Reagents and Conditions:

Oxidation: Typically occurs at high temperatures in the presence of oxygen or air.

Reduction: Requires strong reducing agents such as magnesium or sodium borohydride.

Substitution: Involves the use of other elements or compounds that can replace boron in the niobium boride structure.

Major Products Formed:

Oxidation: Niobium oxide (Nb₂O₅) and boron oxide (B₂O₃).

Reduction: Elemental niobium and boron.

Substitution: Various boride compounds depending on the substituting element.

Scientific Research Applications

Niobium boride has a wide range of scientific research applications:

Chemistry: Used as a catalyst in various chemical reactions due to its high surface area and catalytic properties.

Biology: Investigated for potential use in biomedical applications, such as coatings for medical implants, due to its biocompatibility and resistance to corrosion.

Medicine: Explored for use in drug delivery systems and as a component in medical devices.

Industry: Utilized in the aerospace and defense industries for high-temperature applications, such as in rocket propulsion systems and hypersonic flight vehicles.

Comparison with Similar Compounds

Niobium boride can be compared with other similar compounds, such as:

Titanium Diboride (TiB₂): Shares similar properties with niobium boride, including high hardness and thermal conductivity.

Zirconium Diboride (ZrB₂): Also has high thermal and electrical conductivity, but niobium boride exhibits better oxidation resistance and mechanical strength.

Hafnium Diboride (HfB₂): Known for its high melting point and thermal stability, similar to niobium boride.

Tantalum Diboride (TaB₂): Exhibits similar properties but is less commonly used due to its higher cost and lower availability.

Niobium boride stands out due to its unique combination of high melting point, excellent thermal and electrical conductivity, and superior oxidation resistance, making it a valuable material for a wide range of applications.